Cas no 20276-83-9 (Prothidathion)

• Product Name: Prothidathion
• CAS No: 20276-83-9
• MF: C₁₀H₁₉N₂O₄PS₃
• MW: 358.437619447708
• CID: 1395853
• PubChem ID: 11660449
• Update Time: 2025-04-20

Prothidathion Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl S-{[2-oxo-5-(propan-2-yloxy)-1,3,4-thiadiazol-3(2H)-yl]methyl} phosphorodithioate
• 3-Diethox<wbr>
• Dithiopho<wbr>
• O,O-Dieth<wbr>
• phosphoro<wbr>
• S-2,3-Dih<wbr>
• LogP
• 3-(diethoxyphosphinothioylsulfanylmethyl)-5-propan-2-yloxy-1,3,4-thiadiazol-2-one
• Prothidathion
• S-((2,3-Dihydro-5-isopropoxy-2-oxo-1,3,4-thiadiazol-3-yl)methyl) O,O-diethyl phosphorodithioate
• EPA Pesticide Chemical Code 350100
• Q27280528
• DTXSID5058014
• Caswell No. 350
• UNII-I73K3QUS5W
• PHOSPHORODITHIOIC ACID, O,O-DIETHYL ESTER, S-ESTER WITH 2-ISOPROPOXY-4-(MERCAPTOMETHYL)-.DELTA.2-1,3,4-THIADIAZOLIN-5-ONE
• SCHEMBL118303
• O,O-DIETHYL S-((5-(1-METHYLETHOXY)-2-OXO-1,3,4-THIADIAZOL-3(2H)-YL)METHYL) PHOSPHORODITHIOATE
• Prothidathion [ISO]
• I73K3QUS5W
• O,O-DIETHYL S-2,3-DIHYDRO-5-ISOPROPOXY-2-OXO-1,3,4-THIADIAZOL-3-YLMETHYL PHOSPHORODITHIOATE
• O,O-diethyl S-((5-isopropoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl) phosphorodithioate
• 20276-83-9
• Phosphorodithioic acid, O,O-diethyl S-((5-(1-methylethoxy)-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl) ester

• Inchi： 1S/C10H19N2O4PS3/c1-5-14-17(18,15-6-2)19-7-12-10(13)20-9(11-12)16-8(3)4/h8H,5-7H2,1-4H3
• InChI Key： LQHMZSQJOYPNND-UHFFFAOYSA-N
• SMILES： S(CN1C(=O)SC(=N1)OC(C)C)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 358.02467
• Monoisotopic Mass: 358.02445761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.422
• Boiling Point: 399.352°C at 760 mmHg
• Flash Point: 195.321°C
• Refractive Index: 1.608
• PSA: 60.36
• LogP: 3.73080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles 1,3,4-thiadiazol-3-yl-organothiophosphates